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Compound of Interest

Compound Name: Ethyl 4-(2-bromoacetyl)benzoate

Cat. No.: B029175

An In-depth Technical Guide to Ethyl 4-(2-bromoacetyl)benzoate

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a detailed overview of Ethyl 4-(2-
bromoacetyl)benzoate, a versatile building block in organic synthesis, particularly relevant in
the creation of novel pharmaceutical compounds.

Core Molecular Data

The fundamental properties of Ethyl 4-(2-bromoacetyl)benzoate are summarized below,
providing a quick reference for experimental planning and analysis.

Property Value Citations

Molecular Formula C11H11BrOs [11[2]

Molecular Weight 271.11 g/mol [1][3]1[4]
ethyl 4-(2-

IUPAC Name [3]
bromoacetyl)benzoate

CAS Number 81590-55-8 [1][3]

Experimental Protocols: Synthesis
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The synthesis of Ethyl 4-(2-bromoacetyl)benzoate is a critical procedure for its application in
further chemical reactions. A common synthetic route involves the bromination of an acetyl
group attached to an ethyl benzoate backbone.

A representative protocol for a related compound, 4-bromoacetyl-2-methyl benzoic acid methyl
ester, involves the a-halogenation of a ketone.[5] In a typical procedure, the precursor ketone is
dissolved in a suitable solvent system, such as a mixture of tetrahydrofuran and water.[5] N-
bromosuccinimide (NBS) is then added as the brominating agent.[5] The reaction mixture is
heated to facilitate the reaction, for instance at 80°C for several hours.[5] Progress is monitored
by techniques like thin-layer chromatography (TLC). Upon completion, the product is extracted
using an organic solvent like ethyl acetate, washed, dried, and purified, often through
crystallization, to yield the final product.[5]

Logical Workflow for Synthesis and Application

The following diagram illustrates a generalized workflow from the synthesis of a key
intermediate to its potential application in the development of bioactive molecules.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b029175?utm_src=pdf-body
https://patents.google.com/patent/CN109553532B/en
https://patents.google.com/patent/CN109553532B/en
https://patents.google.com/patent/CN109553532B/en
https://patents.google.com/patent/CN109553532B/en
https://patents.google.com/patent/CN109553532B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Key Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029175#ethyl-4-2-bromoacetyl-benzoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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